3-chloro-N-[(2,4-dimethoxyphenyl)carbamothioyl]benzamide

• IUPAC Name: 3-chloro-N-[(2,4-dimethoxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15ClN2O3S/c1-21-12-6-7-13(14(9-12)22-2)18-16(23)19-15(20)10-4-3-5-11(17)8-10/h3-9H,1-2H3,(H2,18,19,20,23)
• InChI Key: QWHXRKRPUBXELY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)Cl)OC
• Molecular Formula: C16H15ClN2O3S
• Molecular Weight: 350.8 g/mol

Description

3-chloro-N-[(2,4-dimethoxyphenyl)carbamothioyl]benzamide is an organic compound with the molecular formula C16H15ClN2O3S. This compound is known for its unique structural features, which include a benzamide core substituted with a chloro group and a carbamothioyl group attached to a dimethoxyphenyl ring. It is of interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-[(2,4-dimethoxyphenyl)carbamothioyl]benzamide typically involves the reaction of 3-chlorobenzoyl chloride with 2,4-dimethoxyaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product. The resulting intermediate is then treated with thiophosgene to introduce the carbamothioyl group, followed by purification steps to isolate the final compound .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to ensure high purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-[(2,4-dimethoxyphenyl)carbamothioyl]benzamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form sulfoxides or sulfones and reduction to form corresponding amines.

Hydrolysis: The carbamothioyl group can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and thiol derivatives.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic aqueous solutions.

Major Products

Substitution: Various substituted benzamides.

Oxidation: Sulfoxides and sulfones.

Reduction: Amines and thiols.

Hydrolysis: Corresponding amine and thiol derivatives.

Scientific Research Applications

3-chloro-N-[(2,4-dimethoxyphenyl)carbamothioyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-chloro-N-[(2,4-dimethoxyphenyl)carbamothioyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact pathways and molecular targets can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

• 3-chloro-N-(2,4-dimethoxyphenyl)-4-methoxybenzamide
• 3,5-dichloro-N-(2-chlorophenyl)benzamide
• 3,5-dichloro-N-(4-chlorophenyl)benzamide

Uniqueness

3-chloro-N-[(2,4-dimethoxyphenyl)carbamothioyl]benzamide is unique due to the presence of the carbamothioyl group, which imparts distinct chemical and biological properties. This group can enhance the compound’s ability to interact with specific biological targets, making it a valuable compound for research and potential therapeutic applications .